Cas no 2227640-15-3 (rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227640-15-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6266773
• PubChem ID: 165798447
• Update Time: 2025-06-23

rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227640-15-3
• EN300-1904195

• Inchi： 1S/C11H13BrClN/c1-11(2)9(10(11)14)7-5-6(12)3-4-8(7)13/h3-5,9-10H,14H2,1-2H3/t9-,10-/m0/s1
• InChI Key： AWCWTTRXANTCPH-UWVGGRQHSA-N
• SMILES： BrC1=CC=C(C(=C1)[C@H]1[C@@H](C1(C)C)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227640-15-3)

Rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227640-15-3, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of Rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine is characterized by a cyclopropane ring substituted with various functional groups. The presence of both bromo and chloro substituents on the aromatic ring introduces unique electronic and steric effects that can influence the compound's reactivity and biological activity. This structural complexity makes it an attractive scaffold for designing novel therapeutic agents with tailored pharmacological profiles.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their distinct chemical properties and potential biological benefits. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the bioavailability and binding affinity of drug candidates. The dimethyl substitution on the cyclopropane ring in Rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine further contributes to its structural rigidity and stability, which are crucial factors in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various disease pathways. The aromatic moiety with bromo and chloro substituents suggests that it may interact with biological targets such as enzymes or receptors involved in metabolic disorders, cancer, or inflammatory diseases. Recent studies have demonstrated that similar halogenated aromatic compounds exhibit promising inhibitory effects on key enzymes like kinases and phosphodiesterases.

The stereochemistry of Rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine, specifically the (1R,3R) configuration, is another critical factor that influences its pharmacological activity. Chiral compounds often display different biological responses depending on their stereochemical orientation, making the precise control of stereochemistry essential for optimizing drug efficacy and minimizing side effects. The (1R,3R) configuration may confer specific interactions with biological targets that could lead to enhanced therapeutic outcomes.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are carefully manipulated to achieve desired pharmacological effects. The unique combination of substituents and stereochemistry in Rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine positions it as a promising candidate for further investigation. Researchers are exploring its potential as a lead compound for developing novel therapeutics targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, are being employed to construct the complex framework efficiently. The use of halogenated intermediates allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In conclusion, rac-(1R,3R)-3-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227640-15-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for halogenated cyclopropane derivatives, this compound is poised to play a crucial role in the next generation of innovative medicines.